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Compound of Interest

Compound Name:
5-(Methoxymethyl)furan-2-

carboxylic acid

Cat. No.: B157961 Get Quote

Essential Safety and Handling Guide for 5-
(Methoxymethyl)furan-2-carboxylic acid
This guide provides crucial safety and logistical information for the handling and disposal of 5-
(Methoxymethyl)furan-2-carboxylic acid, tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is vital for ensuring

laboratory safety and regulatory compliance.

Chemical Hazards: 5-(Methoxymethyl)furan-2-carboxylic acid is classified as an irritant. It is

harmful if swallowed, causes skin irritation, and can lead to serious eye irritation.[1] Inhalation

may also cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the required equipment for handling 5-(Methoxymethyl)furan-2-carboxylic
acid.
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Protection Type Equipment Specification Purpose & Notes

Eye / Face

Tightly fitting safety goggles

with side-shields or a full-face

shield.

Must conform to NIOSH (US)

or EN 166 (EU) standards to

protect against dust particles

and splashes.[2]

Skin / Body

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

fully buttoned lab coat.

Handle with gloves at all times.

Impervious clothing should be

worn to prevent skin contact.

[2]

Respiratory
NIOSH/MSHA or EN 149

approved respirator.

Required when handling large

quantities, if dust is generated,

or if ventilation is inadequate.

A full-face respirator may be

necessary if exposure limits

are exceeded or irritation is

experienced.[2]

Operational Plan: Step-by-Step Handling Protocol
Safe handling requires a controlled environment and methodical procedures. Always work

within a certified chemical fume hood to ensure adequate ventilation.[2][3]

1. Preparation & Handling:

Designate Area: Before starting, designate a specific area within a chemical fume hood for

handling 5-(Methoxymethyl)furan-2-carboxylic acid.[2]

Verify Safety Equipment: Ensure that a safety shower and eyewash station are unobstructed

and readily accessible.[2]

Don PPE: Put on all required PPE as specified in the table above.[2]

2. Weighing & Transferring:
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Minimize Dust: When weighing or transferring the solid, perform the task slowly and carefully

to minimize dust generation.[2]

Avoid Inhalation: Do not breathe dust, fumes, or vapors.

Prevent Contact: Avoid direct contact with eyes, skin, and clothing.[2]

3. Storage:

Container: Keep the compound in its original, tightly sealed container when not in use.[2]

Location: Store in a cool, dry, and well-ventilated area.[2]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[3]

4. Spill Cleanup:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, carefully sweep up the material and place it into a suitable,

labeled container for disposal.[3] Avoid actions that generate dust.[2]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then wash

with soap and water.

Disposal Plan
1. Chemical Waste:

Dispose of 5-(Methoxymethyl)furan-2-carboxylic acid and any contaminated materials in

a designated hazardous waste container.[2][3]

The container must be compatible with carboxylic acids, such as high-density polyethylene

(HDPE) or glass.[3]

Clearly label the waste container with the full chemical name and associated hazards.[3]
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2. Contaminated PPE:

Used gloves, lab coats, and other disposable PPE should be considered contaminated and

disposed of as hazardous waste.[2]

3. Regulatory Compliance:

All chemical waste must be disposed of in accordance with federal, state, and local

environmental regulations.[2][3]

Arrange for collection and disposal through a licensed hazardous waste disposal company.

[3]

Workflow for Handling 5-(Methoxymethyl)furan-2-
carboxylic Acid
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Caption: Workflow for the safe handling and disposal of 5-(Methoxymethyl)furan-2-
carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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